2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride

Specification

• CAS No.: 1258638-34-4
• Molecular Formula: C9H17ClN2
• Molecular Weight: 188.7 g/mol
• IUPAC Name: 2-methyl-2-piperidin-4-ylpropanenitrile;hydrochloride
• Standard InChI: InChI=1S/C9H16N2.ClH/c1-9(2,7-10)8-3-5-11-6-4-8;/h8,11H,3-6H2,1-2H3;1H
• Standard InChI Key: NUHCLOXIBBTQRO-UHFFFAOYSA-N
• SMILES: CC(C)(C#N)C1CCNCC1.Cl
• Canonical SMILES: CC(C)(C#N)C1CCNCC1.Cl

Introduction

2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride is a chemical compound that belongs to the class of nitrile derivatives due to the presence of the cyano group (-C≡N) and is categorized under heterocyclic compounds because of the piperidine ring, a six-membered ring containing one nitrogen atom. The compound's chemical formula is reported differently across sources, with C₉H₁₄ClN₃ and C₉H₁₇ClN₂ being mentioned. This discrepancy may arise from variations in the compound's formulation or the presence of different hydrates.

Synthesis Methods

The synthesis of 2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride typically involves the reaction of piperidine with a suitable nitrile precursor. The choice of synthesis route depends on factors such as yield, purity, and scalability for industrial applications.

Structural Similarities and Comparisons

Several compounds share structural similarities with 2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride, including:

Compound Name	Structural Features	Unique Properties
1-Methylpiperidine	Contains a piperidine ring	Known for its use as a solvent and reagent
4-Piperidone	A ketone derivative of piperidine	Exhibits different biological activities
N-(4-Piperidinyl)propanamide	Amide derivative	Potentially exhibits analgesic properties
2-Pyrrolidinone	Five-membered ring structure	Often used in organic synthesis

These compounds differ primarily in their functional groups and biological activities, making 2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride unique due to its specific structural arrangement and potential therapeutic applications.

Safety and Handling

2-Methyl-2-(piperidin-4-yl)propanenitrile hydrochloride is classified as an irritant and should be handled with caution. It is intended for research and development purposes only, and users must comply with all applicable government regulations.